Cas no 1706461-74-6 (5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester)

• Product Name: 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester
• CAS No: 1706461-74-6
• MF: C₁₅H₉NO₃
• MW: 251.236863851547
• CID: 5171559
• Update Time: 2025-06-09

5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester
• 2-Furancarboxylic acid, 5-(4-cyanophenyl)-, 2-propyn-1-yl ester

• Inchi： 1S/C15H9NO3/c1-2-9-18-15(17)14-8-7-13(19-14)12-5-3-11(10-16)4-6-12/h1,3-8H,9H2
• InChI Key： XSXNUNSNHJHJGP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C#N)C=C2)=CC=C1C(OCC#C)=O

Additional information on 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester

Introduction to 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester (CAS No. 1706461-74-6)

5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester, identified by the CAS number 1706461-74-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and structural versatility. The presence of a cyano group at the para position of the phenyl ring and an alkyne ester moiety at the 2-position of the furan ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structural features of 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester make it an intriguing molecule for medicinal chemists. The cyano group (-CN) is a well-known pharmacophore that can participate in hydrogen bonding interactions and influence the electronic distribution across the molecule. This functional group has been widely utilized in the development of bioactive compounds due to its ability to enhance binding affinity to biological targets. Additionally, the prop-2-ynyl ester moiety introduces a linear acyclic structure that can potentially affect the solubility and metabolic stability of the compound, factors that are crucial for its pharmacokinetic profile.

In recent years, there has been a growing interest in exploring furan derivatives as scaffolds for novel therapeutic agents. Furan-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The unique electronic properties of the furan ring, coupled with its ability to undergo diverse chemical transformations, make it an attractive platform for structural modification. The compound 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester exemplifies this potential, as its structural design allows for further derivatization to explore new biological activities.

One of the most compelling aspects of 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester is its potential as a precursor for more complex molecules. The alkyne ester functionality provides a versatile handle for chemical modifications, enabling the synthesis of analogs with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the structural diversity of the derived compounds. Such modifications are often critical in optimizing drug-like properties, such as binding affinity, selectivity, and pharmacokinetic behavior.

Recent advancements in computational chemistry have also facilitated the rational design of furan-based compounds like 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. By understanding these interactions, researchers can identify key residues involved in binding and design modifications that enhance potency or selectivity. This approach has been particularly valuable in developing inhibitors targeting enzyme-catalyzed reactions, where precise molecular recognition is essential.

The pharmaceutical industry has increasingly recognized the importance of innovative molecular architectures in drug discovery. Furan derivatives offer a rich structural space that can be exploited to develop novel therapeutics with improved efficacy and reduced side effects. The compound 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester represents a promising example of how structural complexity can be leveraged to achieve desired pharmacological outcomes. Its unique combination of functional groups makes it a versatile scaffold for further exploration in medicinal chemistry.

Furthermore, the synthesis of 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester involves sophisticated organic transformations that highlight its synthetic significance. The preparation typically requires multi-step protocols involving cyclization reactions to form the furan core, followed by functionalization at specific positions using cyanation and alkyne formation techniques. These synthetic strategies not only showcase the compound's complexity but also demonstrate its feasibility for large-scale production if needed.

In conclusion, 5-(4-Cyano-phenyl)-furan-2-carboxylic acid prop-2-ynyl ester (CAS No. 1706461-74-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and synthetic accessibility make it an attractive candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.